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Get Quote

Executive Summary
Galanin(2-29) is an N-terminally truncated fragment of the neuropeptide Galanin.[1] Its primary

utility in molecular pharmacology lies in its subtype selectivity. Unlike the full-length parent

peptide Galanin(1-29), which binds with nanomolar affinity to all three galanin receptor

subtypes (GAL1, GAL2, and GAL3), Galanin(2-29) retains high affinity and agonist activity at

GAL2 but exhibits significantly reduced affinity for GAL1.[1]

This guide details the binding kinetics, structural pharmacophores, and experimental protocols

required to utilize Galanin(2-29) as a tool compound for dissecting GAL2-mediated signaling

pathways.

Molecular Pharmacology: The Structural Basis of
Selectivity
The selectivity of Galanin(2-29) is driven by the differential requirement of the N-terminal

Glycine residue (Gly

) for receptor binding.[1]
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The N-Terminal Pharmacophore
The first 15 amino acids of Galanin are highly conserved across species.[2] Mutagenesis and

truncation studies have established that the N-terminus is the "address" region responsible for

high-affinity binding.

GAL1 Requirement: The presence of Gly

is critical for high-affinity binding to the GAL1 receptor. Removal of this residue (as in
Galanin(2-29)) disrupts the hydrogen bonding network within the GAL1 orthosteric pocket,
leading to a drastic loss in affinity (

shifts from ~1 nM to >80 nM).[1]

GAL2 Tolerance: The GAL2 receptor binding pocket is more tolerant of N-terminal truncation.

While Trp

and Tyr

are essential for activation, the loss of Gly

has a negligible effect on binding energy.

Key Residue Interactions
Residue Role in GAL1 Role in GAL2

Gly Critical: Anchors peptide via H-

bonds.[1][3]

Non-Critical: Minimal impact on

affinity.

Trp Essential: Hydrophobic

interaction (stacking).[1][3]

Essential: Hydrophobic

interaction.[1][3]

Asn Important for orientation. Important for orientation.[1]

Tyr Essential: Critical

pharmacophore.[1][2][3]

Essential: Critical

pharmacophore.[1][2]

Binding Affinity Profile (Quantitative Data)
The following data summarizes comparative
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values derived from radioligand binding assays using

I-Galanin as the tracer.

Table 1: Comparative Binding Affinities ( )
Note: Values represent consensus means from rat receptor studies (rGAL1, rGAL2).

Ligand

rGAL1 Affinity
(

)

rGAL2 Affinity
(

)

Selectivity
Ratio
(GAL1/GAL2)

Functional
Outcome

Galanin(1-29) 0.2 – 1.0 nM 0.5 – 1.5 nM
~1 (Non-

selective)

Full Agonist

(Both)

Galanin(2-29) 85 – 500 nM 1.9 – 5.0 nM >40-fold
GAL2 Selective

Agonist

Interpretation:

At physiological concentrations (low nanomolar), Galanin(2-29) will occupy GAL2 receptors

but leave GAL1 receptors largely unbound.[1]

This window allows researchers to attribute observed phenotypic effects (e.g., neurite

outgrowth, nociception modulation) specifically to GAL2 activation.

Signaling & Functional Consequences[1][3][4][5][6]
[7][8][9]
Binding is only the first step. The utility of Galanin(2-29) is further defined by the divergence in

downstream signaling pathways between GAL1 and GAL2.

Pathway Divergence Diagram
GAL1 couples primarily to

proteins, inhibiting adenylyl cyclase.[1] GAL2 is unique in its ability to promiscuously couple to

, driving Calcium mobilization.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.tocris.com/products/galanin-2-29-rat_1451
https://www.tocris.com/products/galanin-2-29-rat_1451
https://www.tocris.com/products/galanin-2-29-rat_1451
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14789508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Selectivity

Galanin(2-29)

GAL1 Receptor
(Low Affinity)Weak/No Binding

GAL2 Receptor
(High Affinity)

Agonist Binding

Gi/o Protein
Minor Pathway

Gq/11 ProteinMajor Pathway

Adenylyl Cyclase
(Inhibition)

Inhibits

Phospholipase C
(Activation)

Activates IP3 / DAG

Ca2+ ReleaseMobilization

Click to download full resolution via product page

Caption: Differential signaling activation. Galanin(2-29) preferentially activates the GAL2-Gq-

PLC pathway, leading to intracellular Calcium release, while avoiding GAL1-mediated cAMP

inhibition.

Experimental Methodology: Radioligand Binding
Assay[9][10][11][12][13]
To validate the affinity of Galanin(2-29) in your specific cellular model, use the following

Competition Binding Protocol. This assay measures the ability of non-radioactive Galanin(2-29)

to displace

I-Galanin.[1]

Reagents & Buffers[1][3]
Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl

, 0.1 mM EDTA, 0.3% BSA (to prevent peptide adsorption).[1]

Radioligand:

I-Porcine Galanin (Specific Activity ~2200 Ci/mmol).[1] Concentration: 0.1 – 0.2 nM.

Competitor: Galanin(2-29) (Serial dilutions:
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M to

M).[1]

Membrane Source: CHO or HEK293 cells stably expressing rGAL1 or rGAL2.

Step-by-Step Protocol
Membrane Preparation:

Homogenize cells in ice-cold lysis buffer.

Centrifuge at 20,000 x g for 20 mins. Resuspend pellet in Assay Buffer.

Critical Check: Protein concentration should be optimized to bind <10% of total added

radioligand (Zone A) to avoid ligand depletion artifacts.[1]

Incubation:

In a 96-well plate, add:

50 µL Competitor (Galanin(2-29) dilution series).[1]

50 µL

I-Galanin.[1]

100 µL Membrane suspension.

Incubate at 25°C for 60-90 minutes (equilibrium).

Termination & Filtration:

Pre-soak GF/C glass fiber filters in 0.3% Polyethyleneimine (PEI) for 1 hour (reduces non-

specific binding of the cationic peptide).[1]

Harvest using a vacuum manifold.

Wash filters 3x with ice-cold 50 mM Tris-HCl.
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Data Analysis:

Measure radioactivity (CPM) via gamma counter.[1]

Plot % Specific Binding vs. Log[Concentration].

Calculate

using non-linear regression (One-site competition model).

Convert to

using the Cheng-Prusoff equation:

(Where

is radioligand concentration and

is the affinity of the radioligand).[1][4]

Workflow Diagram
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Start: Membrane Prep

Incubation
(Membranes + 125I-Gal + Gal(2-29))

Equilibrium Reached
(60-90 min @ 25°C)

Vacuum Filtration
(GF/C Filters + 0.3% PEI)

Wash 3x Ice-Cold Buffer
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Data Analysis
(Cheng-Prusoff -> Ki)

Click to download full resolution via product page

Caption: Standardized workflow for determining Ki values via competitive radioligand binding

assay.

Implications for Drug Development[1]
Agonist vs. Antagonist Classification
It is vital to note that while Galanin(2-29) is an agonist at GAL2, its behavior at GAL1 is

primarily characterized by low affinity.[1] It is not a potent antagonist at GAL1; rather, it is simply
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"invisible" to GAL1 at therapeutic concentrations.

Therapeutic Relevance[1][14]
Neuropathic Pain: GAL2 activation is associated with analgesic effects in specific pain

models. Galanin(2-29) allows researchers to isolate this effect from GAL1-mediated

sedation.[1]

Neuroprotection: GAL2 signaling (

/Akt/MAPK) promotes cell survival.[1] Galanin(2-29) is used to validate GAL2 as a target for
neuroprotective therapies in Alzheimer's and stroke models.[1]
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[https://www.benchchem.com/product/b14789508/docs#technical-guide-galanin-2-29-
binding-affinity-receptor-selectivity-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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